Cas no 6657-96-1 (4-tert-butyl-N-[4-(hydroxycarbamimidoyl)phenyl]benzamide)
6657-96-1 structure
Product Name:4-tert-butyl-N-[4-(hydroxycarbamimidoyl)phenyl]benzamide
CAS No:6657-96-1
MF:C18H21N3O2
MW:311.378244161606
CID:1710563
PubChem ID:2908825
Update Time:2025-04-21
4-tert-butyl-N-[4-(hydroxycarbamimidoyl)phenyl]benzamide Chemical and Physical Properties
Names and Identifiers
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- 4-tert-butyl-N-[4-(hydroxycarbamimidoyl)phenyl]benzamide
- 4-tert-butyl-N-[4-(N'-hydroxycarbamimidoyl)phenyl]benzamide
- 6657-96-1
- N-[4-(N-HYDROXYCARBAMIMIDOYL)PHENYL]-4-TERT-BUTYL-BENZAMIDE
- DTXSID80387760
-
- Inchi: 1S/C18H21N3O2/c1-18(2,3)14-8-4-13(5-9-14)17(22)20-15-10-6-12(7-11-15)16(19)21-23/h4-11,23H,1-3H3,(H2,19,21)(H,20,22)
- InChI Key: JFHCLZQABPCVGB-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(=CC=1)C(C)(C)C)NC1C=CC(C(=NO)N)=CC=1
Computed Properties
- Exact Mass: 311.16353
- Monoisotopic Mass: 311.163
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 426
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.6
- Topological Polar Surface Area: 87.7Ų
Experimental Properties
- Density: 1.15
- Refractive Index: 1.585
- PSA: 85.21
4-tert-butyl-N-[4-(hydroxycarbamimidoyl)phenyl]benzamide Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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